N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C16H20N4O5/c1-22-11-6-5-10(7-12(11)23-2)8-14(21)17-9-13-18-15(24-3)20-16(19-13)25-4/h5-7H,8-9H2,1-4H3,(H,17,21)
• InChI Key: FLQJOCJSYSDPSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NCC2=NC(=NC(=N2)OC)OC)OC
• Molecular Formula: C16H20N4O5
• Molecular Weight: 348.35 g/mol

Description

N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2-(3,4-dimethoxyphenyl)acetamide, also known as DMTMM, is a chemical compound that is commonly used in organic chemistry as a coupling reagent. It is used to facilitate the formation of amide bonds between carboxylic acids and amines. DMTMM is a white crystalline powder with a molecular weight of 326.34 g/mol.

Scientific Research Applications

Chemical Synthesis and Applications

Condensing Agent for Amide and Ester Formation One study highlights a compound, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride (DMTMM), synthesized by coupling 2-chloro-4,6-dimethoxy-1,3,5-triazine and N-methylmorpholine. DMTMM effectively condenses carboxylic acids and amines to form corresponding amides and esters in good yields, indicating potential applications in synthetic organic chemistry for amide and ester bond formation (Kunishima et al., 1999).

Heterocyclic Compound Synthesis Another study discusses the synthesis of 1-amino-1,3,5-triazine-2,4,6-triones through cyclic transformation of 1,3,4-oxadiazol-2(3H)-one derivatives, showcasing the versatility of triazine derivatives in creating heterocyclic compounds with potential biological activities (Chau et al., 1997).

Metal-Organic Frameworks (MOFs) A study on a Zn(ii)-based metal-organic framework (MOF) synthesized using a ligand related to triazine demonstrates the MOF's good water and thermal stability, and its potential applications in gas storage and separation due to its ability to adsorb H2 and selectively adsorb CO2 from CH4 and N2 (Zhang et al., 2015).